Cas no 2034204-17-4 (5-{[1-methyl-2-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-{[1-methyl-2-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane
• CAS No: 2034204-17-4
• MF: C₁₂H₁₉N₃O₃S
• MW: 285.36256146431
• CID: 5333162
• Update Time: 2025-05-19

5-{[1-methyl-2-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 5-((2-isopropyl-1-methyl-1H-imidazol-4-yl)sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane
• 5-(1-methyl-2-propan-2-ylimidazol-4-yl)sulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane
• 5-{[1-methyl-2-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C12H19N3O3S/c1-8(2)12-13-11(6-14(12)3)19(16,17)15-5-10-4-9(15)7-18-10/h6,8-10H,4-5,7H2,1-3H3
• InChI Key： SGUDSLPPQYMWLC-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C(C)C)=N1)(N1CC2CC1CO2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 448
• XLogP3: 0.5
• Topological Polar Surface Area: 72.8

Additional information on 5-{[1-methyl-2-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane

Introduction to 5-{[1-methyl-2-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane (CAS No. 2034204-17-4)

5-{[1-methyl-2-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane, identified by its CAS number 2034204-17-4, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This intricate molecular structure, featuring a fused bicyclic system with heterocyclic functionalities, positions it as a promising candidate for various therapeutic applications.

The compound belongs to a class of molecules known for their potential in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction. The presence of a sulfonyl group and an imidazole moiety in its structure suggests that it may exhibit properties suitable for pharmacological intervention. Specifically, the sulfonyl group is often associated with pharmacological activity due to its ability to engage in hydrogen bonding and polar interactions, while the imidazole ring is a common pharmacophore in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel scaffolds that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. The bicyclic framework of 5-{[1-methyl-2-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane offers a unique structural motif that may contribute to these desirable characteristics. This makes it an attractive scaffold for medicinal chemists seeking to design next-generation therapeutics.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The< strong>imidazole sulfonyl scaffold has shown promise in preclinical studies as a modulator of various biological targets. For instance, imidazole derivatives have been explored for their anti-inflammatory, antiviral, and anticancer properties. The sulfonyl group further enhances its pharmacological potential by enabling interactions with biological targets such as enzymes and receptors.

The synthesis of 5-{[1-methyl-2-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane involves multiple steps that highlight the complexity of modern organic synthesis. The construction of the bicyclic system requires careful consideration of stereochemistry and regioselectivity to ensure the desired product is obtained in high yield and purity. Advances in synthetic methodologies have made it possible to access such complex molecules more efficiently, paving the way for rapid drug discovery.

The compound's structural features also make it amenable to further derivatization, allowing researchers to fine-tune its pharmacological profile. By modifying various parts of the molecule, such as the substituents on the imidazole ring or the sulfonyl group, it may be possible to enhance its potency, selectivity, and pharmacokinetic properties. This flexibility underscores the importance of< strong>structural diversity in drug development.

In terms of biological activity, preliminary studies suggest that 5-{[1-methyl-2-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. For example, it could potentially interfere with pathways involved in pain perception, neurodegeneration, or metabolic disorders. While these findings are still in early stages, they highlight the compound's< strong>therapeutic potential.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in computational methods, high-throughput screening technologies, and synthetic techniques. These developments have enabled researchers to identify and optimize novel compounds more efficiently than ever before. 5-{[1-methyl-propanaldehyde]-imidazole sulfonyl} oxabicyclo[[ ] heptane}, with its unique structural features and promising biological activity, represents a valuable addition to this landscape.

The future direction of research on this compound will likely involve both computational modeling and experimental validation. By leveraging computational tools such as molecular docking and virtual screening, researchers can gain insights into how the molecule interacts with biological targets at a molecular level. These insights can then be used to guide further optimization efforts.

In conclusion,< strong>5-{[1-methyl-propanaldehyde]-imidazole sulfonyl} oxabicyclo[[ ] heptane}, identified by CAS number 2034204174, is a structurally complex compound with significant< strong-pharmacological potential. Its unique features make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various human health conditions.